Cas no 31438-18-3 (Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro-)

• Product Name: Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro-
• CAS No: 31438-18-3
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 319709
• PubChem ID: 266834
• Update Time: 2025-04-19

Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro-
• (2-nitro-4-methylphenyl)-4-methylphenylamine
• (4-methyl-2-nitro-phenyl)-arsonic acid
• (4-Methyl-2-nitro-phenyl)-arsonsaeure
• (4-Methyl-2-nitro-phenyl)-p-tolyl-amin
• (4-methyl-2-nitro-phenyl)-p-tolyl-amine
• 2-Nitro-4,4'-dimethyl-diphenylamin
• 2-Nitro-4.4'-dimethyl-diphenylamin
• 2-nitro-4-methylphenylarsonic acid
• 3-Nitro-p-toluenears
• 3-Nitro-toluol-arsonsaeure-(4)
• AC1L5D5T
• AC1Q5ACR
• ANTINEOPLASTIC-12619
• AR-1F4685
• CTK4J9593
• NSC12619
• DTXSID40953460
• 31438-18-3
• NSC105637
• 4-methyl-n-(4-methylphenyl)-2-nitroaniline
• NSC-105637

• Inchi： 1S/C14H14N2O2/c1-10-3-6-12(7-4-10)15-13-8-5-11(2)9-14(13)16(17)18/h3-9,15H,1-2H3
• InChI Key： UVEHOXUNZYGMFE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.8

Experimental Properties

• Density: 1.212
• Boiling Point: 394.6°C at 760 mmHg
• Flash Point: 192.5°C
• Refractive Index: 1.637
• PSA: 55.17
• LogP: 4.55140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes